Cas no 55116-20-6 (Thieno[2,3-d]thiazole-2(3H)-thione)
55116-20-6 structure
Product Name:Thieno[2,3-d]thiazole-2(3H)-thione
CAS No:55116-20-6
MF:C5H3NS3
MW:173.27901673317
CID:352803
PubChem ID:3840203
Update Time:2025-04-19
Thieno[2,3-d]thiazole-2(3H)-thione Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]thiazole-2(3H)-thione
- 3H-thieno[2,3-d][1,3]thiazole-2-thione
- DTXSID10397155
- 2-mercaptothieno[2,3-d]thiazole
- 2-MERCAPTOTHIENOTHIAZOLE
- 55116-20-6
-
- Inchi: 1S/C5H3NS3/c7-5-6-4-3(9-5)1-2-8-4/h1-2H,(H,6,7)
- InChI Key: HLSXTUIBYZZUPI-UHFFFAOYSA-N
- SMILES: S1C(NC2=C1C=CS2)=S
Computed Properties
- Exact Mass: 172.94289
- Monoisotopic Mass: 172.94276262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 97.7Ų
Experimental Properties
- PSA: 12.03
Thieno[2,3-d]thiazole-2(3H)-thione Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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